Cas no 646989-65-3 (Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]-)

• Product Name: Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]-
• CAS No: 646989-65-3
• MF: C₁₀H₁₀BrClFNO
• MW: 294.547904491425
• CID: 5228780
• Update Time: 2025-05-19

Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]-

• Inchi： 1S/C10H10BrClFNO/c11-5-4-10(15)14-6-7-8(12)2-1-3-9(7)13/h1-3H,4-6H2,(H,14,15)
• InChI Key： CECSZDMMPUQGCH-UHFFFAOYSA-N
• SMILES： C(NCC1=C(F)C=CC=C1Cl)(=O)CCBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]-

Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- (CAS No. 646989-65-3): A Comprehensive Overview

Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- (CAS No. 646989-65-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, has opened new avenues in the exploration of potential therapeutic applications. The molecular formula of this compound is C₁₂H₁₀BrClF₂N₂O, and its CAS number 646989-65-3 provides a unique identifier for its chemical properties and applications.

The structure of Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- features a bromine substituent at the third position of the propanamide backbone and a methyl group attached to the nitrogen atom, which is further linked to a phenyl ring substituted with chlorine and fluorine atoms. This specific arrangement of functional groups makes it a promising candidate for various biochemical interactions, particularly in the context of drug design and synthesis.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The brominated aromatic ring in Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- acts as a key pharmacophore, enabling interactions with specific target proteins and enzymes. This has led to its investigation as a potential intermediate in the synthesis of small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential application in anticancer research. The fluorine atom present in the phenyl ring enhances the metabolic stability of the molecule, making it more suitable for biological assays. Additionally, the chlorine substituent can influence the electronic properties of the aromatic system, thereby affecting its binding affinity to biological targets. These features have made Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- an attractive scaffold for medicinal chemists seeking to develop next-generation anticancer agents.

The synthesis of Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine atoms at specific positions on the aromatic ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

In addition to its potential in oncology, Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- has shown promise in neurological research. Studies have indicated that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially leading to novel treatments for conditions like Alzheimer's disease and Parkinson's disease. The brominated amide group in this compound may serve as a key interaction point with biological targets in the central nervous system.

The pharmacokinetic properties of Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems.

The development of protease inhibitors represents another significant application area for Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- (CAS No. 646989-65-3). Proteases are enzymes that play vital roles in various physiological processes, including inflammation and infection. By designing molecules that can selectively inhibit specific proteases, researchers aim to develop treatments that modulate these processes effectively. The unique structure of this compound makes it a versatile tool for such investigations.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacological properties of molecules, often enhancing their potency and selectivity. In Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- (CAS No. 646989-65-3), the fluorine atom contributes to these effects by influencing electronic distributions and metabolic stability.

In conclusion, Propanamide, 3-bromo-N-[(2-chloro-6-fluorophenyl)methyl]- (CAS No. 646989-65-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in areas such as oncology, neurology, and protease inhibition. As research continues to uncover new applications for this compound, advancements in synthetic methodologies will further enhance our ability to harness its therapeutic potential effectively.